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Compound of Interest

Compound Name: trans-3-Hexenoic acid

Cat. No.: B074230 Get Quote

Essential Safety and Handling Guide for trans-3-
Hexenoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational plans, and disposal procedures for

the handling of trans-3-Hexenoic acid. Adherence to these guidelines is essential for ensuring

personal safety and regulatory compliance in the laboratory environment.

Hazard Identification and Chemical Properties
Trans-3-Hexenoic acid is a corrosive material that can cause severe skin burns and serious

eye damage. It is crucial to understand its properties to handle it safely.
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Property Value

CAS Number 1577-18-0[1][2]

Molecular Formula C₂H₅CH=CHCH₂CO₂H[1][2]

Molecular Weight 114.14 g/mol [2]

Appearance Liquid[1][2]

Boiling Point 118-119 °C / 22 mmHg[1]

Melting Point 11-12 °C[1][2]

Flash Point 113 °C (235.4 °F) - closed cup[1][2]

Density 0.963 g/mL at 25 °C[1]

Vapor Density >1 (air = 1)[1]

GHS Hazard Classification:

Pictogram: GHS05 (Corrosion)[1][2]

Signal Word: Danger[1][2]

Hazard Statement: H314 - Causes severe skin burns and eye damage[1][2][3]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against exposure to trans-3-
Hexenoic acid. The following workflow and specifications outline the required protective

measures.

PPE Selection Workflow Diagram
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Initial Assessment

Required PPE

Task Involving
trans-3-Hexenoic Acid

Eye/Face Protection:
- Chemical Splash Goggles
- Face Shield (if splash risk)

Hand Protection:
- Chemically resistant gloves

(e.g., Butyl, Neoprene)
- Double glove if necessary

Body Protection:
- Lab Coat

- Chemical-resistant Apron

Respiratory Protection:
- Use in Fume Hood

- Respirator with Organic Vapor/
Acid Gas cartridge for emergencies

Click to download full resolution via product page

Caption: Logical workflow for selecting PPE for handling trans-3-Hexenoic acid.

Detailed PPE Specifications
Eye and Face Protection:

Chemical splash goggles are mandatory.

A faceshield must be worn over goggles when there is a risk of splashing.[1]

Hand Protection:

Chemical-resistant, impervious gloves are required.[4]
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While specific breakthrough time data for trans-3-Hexenoic acid is not readily available,

general recommendations for organic acids suggest materials like Butyl rubber or

Neoprene. Nitrile gloves may offer protection against splashes but should be replaced

immediately upon contamination.

It is critical to consult the glove manufacturer's chemical resistance guide to select the

most appropriate material for the specific working conditions (concentration, temperature,

and contact time).

Body Protection:

A standard laboratory coat should be worn.

For tasks with a higher risk of splashes, a chemical-resistant apron should be worn over

the lab coat.

Wear closed-toe shoes.

Respiratory Protection:

All work should be conducted in a well-ventilated area, preferably inside a certified

chemical fume hood, to minimize inhalation exposure.

For emergencies or situations where ventilation is inadequate, a full-face respirator

equipped with a combination organic vapor and acid gas cartridge (e.g., Type ABEK) is

recommended.[1]

Operational Plan: Safe Handling and Storage
Handling: Avoid all personal contact, including inhalation.[5] Keep containers tightly sealed

when not in use.[4] Use in a well-ventilated area.[5]

Storage: Store in a cool, dry, well-ventilated area.[6] Keep away from incompatible materials

such as strong bases, oxidizing agents, and reducing agents.[5] Store in a corrosive-

resistant container.[3]

Emergency Procedures
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Exposure Response
Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[4]

[7]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower for at least 15 minutes. Seek immediate medical attention as chemical burns require

treatment by a physician.[4][7]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[4][7]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

Spill Cleanup Protocol
Evacuate and Secure: Alert personnel in the area and evacuate if necessary. Remove all

sources of ignition.

Don PPE: Wear the appropriate PPE, including respiratory protection if vapors are present.

Contain: Create a dike around the spill with inert, non-combustible absorbent material (e.g.,

sand, earth, vermiculite).

Neutralize (for small spills): Slowly add a neutralizing agent like sodium bicarbonate or soda

ash from the outside in. Test the pH to ensure it is neutral before proceeding.

Absorb and Collect: Absorb the neutralized mixture with an inert material and place it in a

suitable, labeled container for hazardous waste.

Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials

should also be treated as hazardous waste.

Disposal Plan
Waste Characterization: trans-3-Hexenoic acid is a corrosive hazardous waste.
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Containerization: Collect waste material and contaminated debris in a designated, leak-

proof, and clearly labeled hazardous waste container. The container must be compatible with

corrosive materials.

Disposal Route: All waste must be disposed of through a licensed hazardous waste disposal

company or your institution's Environmental Health & Safety (EHS) department.[5][6] Do

NOT dispose of this chemical down the drain or in the regular trash.[5][6]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste. Once decontaminated, the container can be

disposed of according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3M organic vapors & acid gases cartridge for half & full facepieces. | Sylprotec.com
[sylprotec.com]

2. You are being redirected... [shubee.com]

3. esafetysupplies.com [esafetysupplies.com]

4. testequity.com [testequity.com]

5. chemscene.com [chemscene.com]

6. canbipharm.com [canbipharm.com]

7. synerzine.com [synerzine.com]

To cite this document: BenchChem. [Personal protective equipment for handling trans-3-
Hexenoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074230#personal-protective-equipment-for-handling-
trans-3-hexenoic-acid]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemscene.com/cs-w011248.html
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar1577-18-0.pdf
https://www.chemscene.com/cs-w011248.html
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar1577-18-0.pdf
https://www.benchchem.com/product/b074230?utm_src=pdf-custom-synthesis
https://www.sylprotec.com/en/3m-respirators/3251-3m-6003-organic-vapors-acid-gas-cartridge-for-respiratory-protection.html
https://www.sylprotec.com/en/3m-respirators/3251-3m-6003-organic-vapors-acid-gas-cartridge-for-respiratory-protection.html
https://www.shubee.com/product/organic-vapor-acid-gas-cartridge-filter-p100-respirator-protection/
https://www.esafetysupplies.com/products/3m-acid-gas-ammonia-formaldehyde-methylamine-and-organic-vapor-p100-respirator-cartridge
https://www.testequity.com/product/WWG4JG12-7000029640
https://www.chemscene.com/cs-w011248.html
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar1577-18-0.pdf
https://www.synerzine.com/docs/sds/C631%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b074230#personal-protective-equipment-for-handling-trans-3-hexenoic-acid
https://www.benchchem.com/product/b074230#personal-protective-equipment-for-handling-trans-3-hexenoic-acid
https://www.benchchem.com/product/b074230#personal-protective-equipment-for-handling-trans-3-hexenoic-acid
https://www.benchchem.com/product/b074230#personal-protective-equipment-for-handling-trans-3-hexenoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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